Cas no 2034481-40-6 (1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole)

• Product Name: 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole
• CAS No: 2034481-40-6
• MF: C₁₄H₁₆N₄O₂
• MW: 272.3024
• CID: 5351252
• Update Time: 2025-05-20

1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (1-methyltriazol-4-yl)-[3-(phenoxymethyl)azetidin-1-yl]methanone
• (1-methyl-1H-1,2,3-triazol-4-yl)(3-(phenoxymethyl)azetidin-1-yl)methanone
• 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole

• Inchi： 1S/C14H16N4O2/c1-17-9-13(15-16-17)14(19)18-7-11(8-18)10-20-12-5-3-2-4-6-12/h2-6,9,11H,7-8,10H2,1H3
• InChI Key： GAQOAFKTBDFVHE-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1([H])C([H])([H])N(C(C2=C([H])N(C([H])([H])[H])N=N2)=O)C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 1.2
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole

Introduction to 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole (CAS No. 2034481-40-6)

1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034481-40-6, represents a convergence of innovative chemical synthesis and biological activity, making it a subject of intense research interest. The molecule's intricate framework, featuring a triazole core appended with a phenoxymethyl azetidine moiety, suggests potential applications in the development of novel therapeutic agents.

The structural design of 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole is meticulously crafted to exploit specific pharmacophoric interactions. The presence of the triazole ring enhances the compound's stability and bioavailability, while the phenoxymethyl group introduces hydrophilic characteristics that may facilitate its solubility in biological systems. Such features are critical for optimizing pharmacokinetic profiles and ensuring effective delivery to target sites within the body.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, triazoles have emerged as particularly promising scaffolds for drug discovery. The incorporation of a methyl group at the 1-position and an azetidine carbonyl at the 4-position further refines the compound's potential as a pharmacological entity. These modifications are strategically designed to enhance binding affinity to biological targets while minimizing off-target effects.

The synthesis of 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and ring-closing metathesis, are employed to construct the desired molecular framework. The phenoxymethyl azetidine moiety is particularly challenging to synthesize due to its strained ring structure, but recent advances in catalytic chemistry have made this feat more achievable than ever before.

One of the most compelling aspects of 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole is its potential as an intermediate in the development of novel therapeutic agents. Researchers are exploring its utility in creating small-molecule inhibitors targeting various disease pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression. The phenoxymethyl group's ability to form hydrogen bonds with biological targets further enhances its pharmaceutical relevance.

The triazole core of this compound contributes significantly to its overall bioactivity. Triazoles are known for their stability under physiological conditions and their ability to engage with biological targets through multiple interaction mechanisms. This stability is crucial for ensuring that the compound remains active within the complex environment of the human body. Additionally, the methyl group at the 1-position provides a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying promising drug candidates like 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole. Molecular docking studies have been conducted using state-of-the-art software to predict binding affinities and interactions with potential biological targets. These simulations have provided valuable insights into how this compound might function within cellular systems and have guided experimental efforts toward optimizing its pharmacological properties.

The azetidine carbonyl moiety is another key feature of this compound that warrants detailed investigation. Azetidines are cyclic amides that have shown promise in various therapeutic contexts due to their ability to mimic natural amino acid structures while maintaining unique chemical properties. The carbonyl group at the 4-position enhances electrophilicity, making it susceptible to nucleophilic attacks that could be exploited in further derivatization efforts.

In conclusion, 1-methyl-4-[3-(phenoxymethyl)azetidine-1-carbonyl]-1H-1,2,3-triazole (CAS No. 2034481-40-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound's applications in medicine and drug discovery. As our understanding of molecular interactions deepens, compounds like this one are poised to play pivotal roles in addressing some of today's most pressing medical challenges.